Cas no 737714-48-6 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-)
737714-48-6 structure
Product Name:Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-
CAS No:737714-48-6
MF:C10H12N2O3
MW:208.213882446289
CID:542012
PubChem ID:16045847
Update Time:2025-04-19
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-
- 4-(2-aminoethylcarbamoyl)benzoic acid
- 4-[(2-AMINOETHYL)CARBAMOYL]BENZOIC ACID
- AKOS010662851
- DTXSID50581470
- 737714-48-6
-
- Inchi: 1S/C10H12N2O3/c11-5-6-12-9(13)7-1-3-8(4-2-7)10(14)15/h1-4H,5-6,11H2,(H,12,13)(H,14,15)
- InChI Key: MYPVGHFJMRWGIG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)O)=CC=1)NCCN
Computed Properties
- Exact Mass: 208.08479225g/mol
- Monoisotopic Mass: 208.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 92.4Ų
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
737714-48-6 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-) Related Products
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